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Compound of Interest

Compound Name: CV-159

Cat. No.: B1669345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of CV-159 (CAS 86384-98-7), a 1,4-dihydropyridine derivative with calcium

channel antagonistic and anti-calmodulin actions. Adherence to these guidelines is crucial for

ensuring the stability, and consistent performance of CV-159 in research applications.

Compound Information
A summary of the key chemical properties of CV-159 is provided in the table below. This

information is essential for accurate stock solution preparation and experimental design.

Property Value

Molecular Weight 574.62 g/mol

Chemical Formula C₃₁H₃₄N₄O₇

CAS Number 86384-98-7

Appearance Solid (form may vary)

Storage (Solid) 2-8°C, protect from light

Solubility and Recommended Solvents
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While quantitative solubility data for CV-159 in various solvents is not extensively published, its

chemical structure as a 1,4-dihydropyridine derivative suggests solubility in common organic

solvents. For biological and in vitro assays, Dimethyl Sulfoxide (DMSO) is the recommended

solvent due to its broad solvating power for organic molecules and compatibility with most cell

culture media at low concentrations.

Solvent Suitability Comments

Dimethyl Sulfoxide (DMSO) Highly Recommended

Excellent solvent for 1,4-

dihydropyridine derivatives.

Ensure use of anhydrous,

high-purity grade. Final DMSO

concentration in assays should

be kept low (typically <0.5%) to

avoid solvent-induced cellular

effects.

Ethanol Possible

May be used, but solubility

should be tested. Ensure use

of absolute ethanol.

Aqueous Buffers Not Recommended

CV-159 is expected to have

very low solubility in aqueous

solutions. Direct dissolution in

aqueous media is not advised.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CV-159 in DMSO, a

common starting concentration for serial dilutions in experimental setups.

Materials:

CV-159 solid compound

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
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Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Equilibration: Allow the vial containing solid CV-159 and the DMSO solvent to equilibrate to

room temperature before opening to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube or amber glass vial on a calibrated analytical

balance. Carefully weigh out 1 mg of CV-159 solid into the tube.

Solvent Addition: Based on the molecular weight of CV-159 (574.62 g/mol ), calculate the

volume of DMSO required to achieve a 10 mM concentration.

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

Volume (µL) = (1 mg / 574.62 g/mol ) / (10 mmol/L) * 1,000,000 µL/L = 174.0 µL

Carefully add 174.0 µL of anhydrous DMSO to the tube containing the CV-159 solid.

Dissolution: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

Visually inspect the solution to ensure there are no visible particulates. Gentle warming (e.g.,

in a 37°C water bath for a few minutes) may aid dissolution if necessary.

Storage: Store the 10 mM stock solution as described in the storage guidelines below.

Preparation of Working Solutions
Working solutions are typically prepared by diluting the high-concentration stock solution in the

appropriate cell culture medium or experimental buffer immediately before use.

Example: Preparation of a 10 µM working solution from a 10 mM stock:
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Perform a 1:1000 dilution of the 10 mM stock solution.

For example, to prepare 1 mL of a 10 µM working solution, add 1 µL of the 10 mM CV-159
stock solution to 999 µL of cell culture medium or buffer.

Mix thoroughly by gentle pipetting or inversion.

Storage and Stability
CV-159, like other 1,4-dihydropyridine derivatives, is susceptible to degradation by light and

oxidation, particularly when in solution. Proper storage is critical to maintain its biological

activity.

Form
Storage
Temperature

Conditions Shelf-life

Solid 2-8°C

Keep in a tightly

sealed, light-proof

container in a dry

environment.

Refer to

manufacturer's

specifications.

Stock Solution (in

DMSO)
-20°C or -80°C

Aliquot into single-use

volumes in tightly

sealed, amber or foil-

wrapped vials to

minimize freeze-thaw

cycles and light

exposure.

Up to 1 month. It is

recommended to

prepare fresh

solutions for optimal

activity.

Safety Precautions
Handle CV-159 in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and

safety glasses.

Avoid inhalation of dust and contact with skin and eyes.
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In case of contact, wash the affected area thoroughly with water.

Consult the Material Safety Data Sheet (MSDS) for complete safety information.

Signaling Pathway and Experimental Workflow
CV-159 Mechanism of Action in TNF-α Signaling
CV-159 has been shown to inhibit inflammatory responses induced by Tumor Necrosis Factor-

alpha (TNF-α).[1] It achieves this by targeting key signaling molecules in the TNF-α pathway.

Specifically, CV-159 inhibits the phosphorylation of JNK, p38, and NF-κB.[1] The inhibition of

JNK and p38 activation is mediated through the suppression of Reactive Oxygen Species

(ROS), whereas the inhibition of NF-κB activation occurs through a ROS-independent

mechanism.[1]
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Caption: CV-159 inhibits TNF-α-induced inflammation.
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Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the general workflow for preparing a stock solution of CV-159
from a solid compound.
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Caption: Workflow for CV-159 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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